Cas no 1543063-09-7 (2-(1,4-oxathian-2-yl)-6-oxo-1H-pyrimidine-5-carboxylic acid)

• Product Name: 2-(1,4-oxathian-2-yl)-6-oxo-1H-pyrimidine-5-carboxylic acid
• CAS No: 1543063-09-7
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 5274160
• Update Time: 2023-08-26

2-(1,4-oxathian-2-yl)-6-oxo-1H-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-oxathian-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2-(1,4-oxathian-2-yl)-6-oxo-1H-pyrimidine-5-carboxylic acid

• Inchi： 1S/C9H10N2O4S/c12-8-5(9(13)14)3-10-7(11-8)6-4-16-2-1-15-6/h3,6H,1-2,4H2,(H,13,14)(H,10,11,12)
• InChI Key： QAEVCXQUYXZCLN-UHFFFAOYSA-N
• SMILES： S1CCOC(C2=NC=C(C(=O)O)C(N2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: -0.1
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives